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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B15620394

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the stability and handling of PS-1145 dihydrochloride in
DMSO.

Frequently Asked Questions (FAQS)

Q1: How should I prepare a stock solution of PS-1145 dihydrochloride in DMSQO?

Al: To prepare a stock solution, dissolve PS-1145 dihydrochloride in fresh, anhydrous
DMSO. Gentle warming can aid dissolution. For example, one supplier suggests that for PS-
1145 (not the dihydrochloride salt), a 10 mg/mL solution can be made in DMSO.[1] For the
dihydrochloride salt, solubility has been reported to be up to 5 mM with gentle warming.
Another source indicates solubility of over 3 mg/mL at approximately 60°C.[2] Always use high-
purity, anhydrous DMSO, as moisture can reduce the solubility of the compound.[3]

Q2: What are the recommended storage conditions for PS-1145 dihydrochloride powder and
its DMSO stock solution?

A2: Recommendations for storage vary slightly between suppliers, but a general consensus
can be followed for optimal stability.
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Storage ]
Form Duration Notes
Temperature
) Store in a desiccated
Solid Powder -20°C > 4 years[3] )
environment.
N Acceptable for short-
+4°C or 2-8°C Not specified
term storage.[4]
] Up to 1 year[3] or 2 Recommended for
DMSO Stock Solution -80°C
years|[5] long-term storage.

Suitable for short to
-20°C Up to 1 month[3] )
medium-term storage.

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the DMSO stock
solution into single-use volumes.[3]

Q3: Is PS-1145 dihydrochloride sensitive to repeated freeze-thaw cycles when dissolved in
DMSO?

A3: While specific data for PS-1145 dihydrochloride is not available, general studies on small
molecules in DMSO suggest that repeated freeze-thaw cycles can be detrimental. One study
indicated no significant loss for many compounds after 11 cycles, while another subjected
compounds to 25 cycles to assess stability. To minimize potential degradation, it is best
practice to aliquot stock solutions into single-use vials to avoid more than a few freeze-thaw
cycles.

Q4: Can | store my PS-1145 dihydrochloride DMSO stock solution at room temperature?

A4: It is not recommended to store DMSO stock solutions of PS-1145 dihydrochloride at room
temperature for extended periods. While some labs may keep solutions at room temperature
for daily use, this can lead to degradation over time, especially due to the hygroscopic nature of
DMSO which readily absorbs water from the atmosphere. Absorbed water can affect the
stability of the dissolved compound. For any storage beyond a single working day, refrigeration
at 4°C or freezing at -20°C or -80°C is recommended.

Q5: What is the mechanism of action of PS-1145?
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A5: PS-1145 is a selective inhibitor of IkB kinase (IKK), particularly IKKf3.[1][6] By inhibiting
IKK, PS-1145 prevents the phosphorylation and subsequent degradation of IkBa, an inhibitor of
the transcription factor NF-kB.[4][7] This blockage of IkBa degradation keeps NF-kB
sequestered in the cytoplasm, preventing its translocation to the nucleus and the subsequent
transcription of pro-inflammatory and anti-apoptotic genes.[7][8]

Signaling Pathway

Below is a diagram illustrating the NF-kB signaling pathway and the point of inhibition by PS-
1145.
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Figure 1. PS-1145 inhibits the NF-kB signaling pathway by targeting the IKK complex.
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Issue

Possible Cause(s)

Recommended Action(s)

Reduced or no compound

activity in the assay.

Compound Degradation: Stock
solution may have degraded
due to improper storage,
multiple freeze-thaw cycles, or

exposure to water.

1. Prepare a fresh stock
solution from solid powder.2.
Aliquot the new stock solution
into single-use vials.3. Perform
a dose-response experiment to
verify the activity of the new

stock solution.

Incorrect Concentration: Error
in calculating the dilution from

the stock solution.

1. Double-check all
calculations for dilutions.2. If
possible, verify the
concentration of the stock
solution using a
spectrophotometer, if a known
extinction coefficient is

available.

Precipitation of the compound
in the stock solution or assay

medium.

Low Solubility: The
concentration may be too high
for the solvent or the
temperature may be too low.
DMSO solutions can freeze at
18.5°C.

1. Gently warm the solution to
see if the precipitate
redissolves.2. If precipitation
occurs in the aqueous assay
medium, consider using a
lower final concentration or
adding a surfactant like Tween-
80 (with appropriate vehicle

controls).

Hygroscopic DMSO: Water
absorbed by DMSO can
reduce the solubility of the

compound.[3]

1. Use fresh, anhydrous
DMSO for preparing stock
solutions.2. Store DMSO
properly, tightly capped, and

consider using a desiccant.
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1. Use a fresh aliquot of the

Variable Compound Activity: stock solution for each
] Could be due to inconsistent experiment.2. Ensure
Inconsistent results between ) ] ) )
] handling of the stock solution consistent experimental

experiments. _ N _ _
(e.g., different number of conditions, including
freeze-thaw cycles). incubation times and

temperatures.

o 1. Use calibrated pipettes.2.
Pipetting Errors: Inaccurate o
o Perform serial dilutions to work
pipetting of small volumes of )
] with larger, more accurate
concentrated stock solution.
volumes.

Experimental Protocols
Protocol for Assessing PS-1145 Stability in DMSO

This protocol provides a general workflow for researchers to assess the stability of their PS-
1145 dihydrochloride stock solution if degradation is suspected.

Objective: To determine the relative stability of a PS-1145 dihydrochloride DMSO stock
solution under specific stress conditions (e.g., room temperature incubation, multiple freeze-

thaw cycles).

Materials:

e PS-1145 dihydrochloride solid
e Anhydrous DMSO

e High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
and detector (e.g., UV-Vis)

o Calibrated analytical balance and pipettes
o Appropriate vials

Workflow Diagram:
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Figure 2. Experimental workflow for assessing the stability of PS-1145 in DMSO.
Methodology:

e Preparation of TO Sample: Accurately weigh PS-1145 dihydrochloride and dissolve it in
anhydrous DMSO to a known concentration (e.g., 10 mM). This is your time-zero (TO)
reference sample. Immediately analyze a portion of this sample via HPLC.

e Application of Stress Conditions:

o Freeze-Thaw Cycles: Aliquot the TO stock solution into several tubes. Subject them to the
desired number of freeze-thaw cycles (e.qg., freeze at -20°C for at least 1 hour, then thaw

at room temperature for 30 minutes).

o Room Temperature Incubation: Keep aliquots of the TO stock solution at room temperature

for various durations (e.g., 2, 8, 24 hours).

o Control: Store an aliquot of the TO stock solution under ideal conditions (-80°C) for the

duration of the experiment.

e HPLC Analysis:
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o At the end of each stress condition, dilute the samples to an appropriate concentration for
HPLC analysis.

o Run all samples, including the TO and control samples, on the HPLC system. Use a
validated method that provides good separation of the parent compound from potential
degradants. A UV detector set to one of the absorbance maxima of PS-1145 (e.g., 293 nm
or 364 nm) can be used.[1]

Data Analysis:

o Compare the peak area of the PS-1145 peak in the stressed samples to the TO sample. A
decrease in the relative peak area suggests degradation.

o Examine the chromatograms for the appearance of new peaks, which may correspond to
degradation products.

o Calculate the percentage of PS-1145 remaining in each stressed sample relative to the TO
sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: PS-1145 Dihydrochloride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156203944#ps-1145-dihydrochloride-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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